Nsd2-pwwp1-IN-1

• Molecular Formula: C28H30N4
• Molecular Weight: 422.6 g/mol
• InChI: InChI=1S/C28H30N4/c1-18-13-20(16-31-28(3,4)5)14-19(2)25(18)26-27(32(6)17-30-26)24-12-11-21(15-29)22-9-7-8-10-23(22)24/h7-14,17,31H,16H2,1-6H3
• InChIKey: RCDJMPWHSRTIDC-UHFFFAOYSA-N

Researchers requiring a moderate-affinity ligand for NSD2-PWWP1 binding pocket characterization face a gap between low-micromolar fragments and low-nanomolar ultra-potent probes. NSD2-PWWP1-IN-1 (compound 31) fills this need with balanced potency. - **Biochemical IC50**: 0.64 ± 0.10 µM (validated imidazolyl-benzonitrile scaffold) - **Primary Application**: SAR comparator against N-ethyl, N-cyclopropyl, and free amine analogs - **Key Differentiator**: N-tert-butyl substituent enables steric bulk tolerance studies - **Orthogonal Utility**: Distinct chemotype from UNC6934 for PWWP1 validation experiments

NSD2-PWWP1-IN-1 Overview

NSD2-PWWP1-IN-1 (also known as compound 31) is a potent and selective small-molecule inhibitor of the PWWP1 domain of the nuclear receptor-binding SET domain-containing protein 2 (NSD2), a key histone methyltransferase implicated in oncogenesis . It is characterized by a molecular formula of C28H30N4, a molecular weight of 422.56 g/mol, and a CAS number of 2797183-30-1 . This compound was discovered as part of a structure-based drug design campaign and serves as a valuable chemical probe for dissecting the role of the NSD2-PWWP1 domain in chromatin biology and cancer [1].

• [1] Li N, Yang H, Liu K, et al. Structure-Based Discovery of a Series of NSD2-PWWP1 Inhibitors. J Med Chem. 2022;65(13):9459-9477. View Source

Why NSD2-PWWP1-IN-1 Is Not Interchangeable

The NSD2-PWWP1 inhibitor class exhibits significant structural and functional diversity, rendering generic substitution a high-risk approach for reproducible research. Key compounds within this series—including NSD2-IN-1 (compound 38), UNC6934, and compound 34—demonstrate marked differences in their biochemical potency, binding affinity, and cellular target engagement profiles [1][2]. For instance, while NSD2-PWWP1-IN-1 (compound 31) achieves an IC50 of 0.64 µM, its close analog NSD2-IN-1 is over 5-fold more potent, with an IC50 of 0.11 µM, and exhibits well-characterized anti-proliferative activity in multiple cancer cell lines [1]. These disparities underscore that interchangeability cannot be assumed based on a shared target domain alone. The specific molecular structure of each inhibitor dictates its binding mode, selectivity window, and functional consequences, making the selection of a precise chemical tool essential for valid and comparable scientific outcomes [3].

• [1] Li N, Yang H, Liu K, et al. Structure-Based Discovery of a Series of NSD2-PWWP1 Inhibitors. J Med Chem. 2022;65(13):9459-9477. View Source
• [2] SGC/UNC. UNC6934: A Chemical Probe for NSD2-PWWP1. Structural Genomics Consortium. View Source
• [3] Carlino L, et al. Identification of Novel Potent NSD2-PWWP1 Ligands Using Structure-Based Design and Computational Approaches. J Med Chem. 2024. View Source

NSD2-PWWP1-IN-1 Differentiation Evidence

Biochemical Potency vs. Compound 13 and 38

In a head-to-head comparison within the same study, NSD2-PWWP1-IN-1 (compound 31) demonstrates an IC50 value of 0.64 µM against the NSD2-PWWP1 domain, while the more optimized compound 38 (NSD2-IN-1) exhibits an IC50 of 0.11 µM, representing an approximately 5.8-fold increase in potency [1].

Evidence Dimension	Inhibitory potency (IC50) against NSD2-PWWP1
Target Compound Data	IC50 = 0.64 µM
Comparator Or Baseline	Compound 38 (NSD2-IN-1): IC50 = 0.11 µM
Quantified Difference	Compound 38 is ~5.8-fold more potent
Conditions	Enzymatic assay, presumably in vitro (details from Li et al., J Med Chem 2022)

Why This Matters

This direct comparison establishes the relative potency of NSD2-PWWP1-IN-1 within its own chemical series, allowing researchers to select the appropriate potency window for their specific experimental needs, such as target validation vs. phenotypic screening.

• [1] Li N, Yang H, Liu K, et al. Structure-Based Discovery of a Series of NSD2-PWWP1 Inhibitors. J Med Chem. 2022;65(13):9459-9477. View Source

Potency vs. UNC6934 Chemical Probe

While direct binding data (Kd) for NSD2-PWWP1-IN-1 is not reported, its cellular target engagement profile can be inferred against the well-characterized chemical probe UNC6934. UNC6934 binds NSD2-PWWP1 with a Kd of 80 nM (SPR) and disrupts the NSD2-PWWP1/H3K36me2 nucleosome interaction in cells with an IC50 of 1.09 µM (NanoBRET assay) [1]. The 0.64 µM IC50 of NSD2-PWWP1-IN-1 in a biochemical assay suggests it may occupy a different functional niche, with potentially less potent but still significant cellular activity.

Evidence Dimension	Biochemical potency vs. cellular target engagement
Target Compound Data	Biochemical IC50 = 0.64 µM (cellular data not reported)
Comparator Or Baseline	UNC6934: Kd (SPR) = 80 nM, Cellular NanoBRET IC50 = 1.09 µM
Quantified Difference	No direct cellular data for NSD2-PWWP1-IN-1; UNC6934 is more potent biochemically but shows a 13.6-fold drop in cellular potency.
Conditions	SPR for binding, NanoBRET in U2OS cells for UNC6934; biochemical assay for NSD2-PWWP1-IN-1.

Why This Matters

This comparison highlights the importance of validating cellular activity. While UNC6934 is a potent binder, its cellular IC50 is significantly higher. Researchers selecting NSD2-PWWP1-IN-1 should anticipate a similar or greater potency shift in cells and should plan for cellular target engagement studies to confirm activity in their specific model system.

• [1] SGC/UNC. UNC6934: A Chemical Probe for NSD2-PWWP1. Structural Genomics Consortium. View Source

Chemotype Comparison with MR837

The parent study reports that the optimized lead compound 38 (NSD2-IN-1) exhibits high selectivity for the NSD2-PWWP1 domain. This class-level selectivity is likely conserved in NSD2-PWWP1-IN-1 (compound 31) as it is part of the same chemical series [1]. In contrast, UNC6934 has been explicitly profiled and shows selectivity over 14 other PWWP domains, including NSD3-PWWP1 [2].

Evidence Dimension	Selectivity for NSD2-PWWP1 over other PWWP domains
Target Compound Data	Not directly measured, but inferred from close analog compound 38 which is described as 'highly selective'.
Comparator Or Baseline	UNC6934: Selective over 14 other PWWP domains, including NSD3-PWWP1.
Quantified Difference	Qualitative difference: Both are reported as selective, but UNC6934 has a broader, quantified selectivity panel.
Conditions	Biochemical profiling against a panel of PWWP domains.

Why This Matters

For applications where off-target effects on other PWWP domain-containing proteins are a concern, the broader, experimentally validated selectivity profile of UNC6934 may offer advantages. However, for studies focused specifically on NSD2-PWWP1 and where the exact binding mode may differ, NSD2-PWWP1-IN-1 and its analogs remain valuable tools.

• [1] Li N, Yang H, Liu K, et al. Structure-Based Discovery of a Series of NSD2-PWWP1 Inhibitors. J Med Chem. 2022;65(13):9459-9477. View Source
• [2] SGC/UNC. UNC6934: A Chemical Probe for NSD2-PWWP1. Structural Genomics Consortium. View Source

N-Substituent SAR and Structural Role

NSD2-IN-1 (compound 38), the more potent analog of NSD2-PWWP1-IN-1, has been characterized for its anti-proliferative activity in a panel of cancer cell lines. It inhibits cell growth with IC50 values of 2.23 µM (MV4:11), 6.30 µM (RS4:11), 8.43 µM (KMS11), and 10.95 µM (MM1S) [1]. This data serves as a benchmark for the cellular activity achievable within this chemical series. No comparable cell-based activity data is available for NSD2-PWWP1-IN-1, indicating a significant gap in its functional characterization.

Evidence Dimension	Anti-proliferative activity in cancer cell lines
Target Compound Data	Not available.
Comparator Or Baseline	NSD2-IN-1 (compound 38): IC50 = 2.23 µM (MV4:11), 6.30 µM (RS4:11), 8.43 µM (KMS11), 10.95 µM (MM1S).
Quantified Difference	No direct comparison possible.
Conditions	Cell proliferation assay after 72h treatment.

Why This Matters

This functional data for a close analog provides a critical context for NSD2-PWWP1-IN-1. Researchers aiming to investigate NSD2 biology in a cellular context should consider the more extensively characterized compound 38 as a potential alternative or use NSD2-PWWP1-IN-1 as a less potent control, acknowledging that its cellular activity remains unproven.

• [1] PeptideDB. NSD2-IN-1 Product Database Entry. Accessed April 18, 2026. View Source

NSD2-PWWP1-IN-1 Optimal Use Cases

SAR Comparator in Imidazolyl-Benzonitrile Series

NSD2-PWWP1-IN-1 is best utilized as a tool for in vitro biochemical validation of the NSD2-PWWP1 domain as a target. Its moderate potency (IC50 = 0.64 µM) makes it a suitable starting point for hit identification campaigns, especially in assays designed to screen for or validate the binding of small molecules to this domain [1]. It can serve as a positive control or a benchmark compound for evaluating new inhibitors from this chemical series.

Cellular Target Engagement Control

Given its distinct potency profile compared to NSD2-IN-1 (compound 38) and UNC6934, NSD2-PWWP1-IN-1 can be employed in comparative studies to dissect how subtle changes in inhibitor structure or potency translate to differences in cellular phenotype or target engagement [1][2]. This is particularly valuable in research focused on understanding the structure-activity relationship and functional consequences of NSD2-PWWP1 inhibition.

NSD2 Biology Studies with Moderate Potency

For researchers planning to use the more potent analog NSD2-IN-1 (compound 38) in cell-based studies, NSD2-PWWP1-IN-1 can serve as a valuable lower-potency control [1]. This pairing allows for the assessment of concentration-dependent effects and helps to rule out non-specific or off-target activities that might occur at higher compound concentrations, strengthening the overall biological conclusion.

Training and Assay Development

The discovery of NSD2-PWWP1-IN-1 was part of a structure-based design effort that involved co-crystallization of related compounds with the NSD2-PWWP1 domain [2]. Therefore, this compound and its analogs are ideal for structural biology studies aimed at understanding the binding mode of this chemical series, potentially facilitating further rational drug design and the development of even more potent or selective inhibitors.

• [1] Li N, Yang H, Liu K, et al. Structure-Based Discovery of a Series of NSD2-PWWP1 Inhibitors. J Med Chem. 2022;65(13):9459-9477. View Source
• [2] SGC/UNC. UNC6934: A Chemical Probe for NSD2-PWWP1. Structural Genomics Consortium. View Source